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Compound of Interest

Compound Name: 1,2,10-Decanetriol

Cat. No.: B043568

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling 1,2,10-Decanetriol. Adherence to these procedures
is vital for ensuring personal safety and maintaining the integrity of experimental protocols.

Physicochemical Data

A summary of the key quantitative data for 1,2,10-Decanetriol is provided in the table below for
easy reference.

Property Value

Molecular Formula C10H2203[1][2]

Molecular Weight 190.28 g/mol [1][3][4]

Appearance White to almost white crystalline powder[1]
Purity >97.0% (GC)[1]

Melting Point 66 °C[5]

Storage Temperature -20°C in a freezer[5]

Personal Protective Equipment (PPE) Protocol

A comprehensive approach to personal safety is mandatory when handling 1,2,10-Decanetriol.
The following table outlines the required PPE, its purpose, and the relevant standards to
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adhere to.

Recommended Standard/Specificat
PPE Category . ) Purpose
Equipment ion
Tightly fitting safety EN 166 (EU) or To protect against
Eye and Face o )
) goggles with side- NIOSH (US) dust particles and
Protection
shields approved[6] potential splashes.
Chemical-

Skin Protection

impermeable gloves

(e.g., nitrile rubber)

) To prevent direct skin
Inspect prior to use
contact.[6]

Fire/flame resistant
and impervious lab
coat or protective

clothing

N/A

To protect street
clothes and skin from

contamination.[6]

Respiratory Protection

Use in a well-
ventilated area. A full-
face respirator should
be used if exposure
limits are exceeded or

if irritation occurs.

NIOSH (US) To prevent inhalation

approved[6] of dust particles.

Operational Plan: Step-by-Step Handling Procedure

Following a strict operational workflow is crucial for minimizing risk and ensuring procedural

consistency.

Pre-Handling Preparations

e Ventilation Check: Ensure the work area, preferably a chemical fume hood, has adequate

ventilation.

e PPE Inspection: Before use, inspect all PPE for signs of damage or wear.

o Material Check: Confirm that the correct chemical and required quantities are present.
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» Spill Kit Ready: Ensure a spill kit is readily accessible.

Handling

e Grounding: All equipment used when handling the product must be grounded to prevent
electrostatic discharge.

» Dispensing: Carefully weigh and dispense the powder in a designated area, minimizing dust
formation.

e Solution Preparation: If preparing a solution, add the solid to the solvent slowly to avoid
splashing.

e Avoid Contact: Avoid contact with skin, eyes, and clothing.[6]

o Post-Handling: After handling, wash hands thoroughly.

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

e The recommended storage temperature is -20°C.[5]

Disposal Plan

Proper disposal of 1,2,10-Decanetriol and associated contaminated materials is essential to
prevent environmental contamination and ensure regulatory compliance. All disposal practices
must be in accordance with local, state, and federal regulations.

Unused or Waste 1,2,10-Decanetriol

o The material may be disposed of by removal to a licensed chemical destruction plant or by
controlled incineration with flue gas scrubbing.[7]

o Collect and arrange for disposal in suitable, closed containers.[6]

Contaminated PPE and Materials

» Gloves and other disposables: Place in a sealed, labeled container for chemical waste.[7]
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» Contaminated clothing: Should be laundered separately from other clothing before reuse.[7]

[8]

Empty Containers

» Containers can be triple-rinsed (or the equivalent) and offered for recycling or reconditioning.

[7]

 Alternatively, puncture the packaging to make it unusable for other purposes before disposal.

[7]

Experimental Workflow
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Caption: Workflow for handling 1,2,10-Decanetriol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

